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Compound of Interest

Compound Name: 5-Octyl-alpha-ketoglutarate
CAS No.: 1616344-00-3
Cat. No.: B570053
Get Quote
. J

Executive Summary

5-Octyl-alpha-ketoglutarate (5-Octyl-aKG) is a cell-permeable ester derivative of alpha-
ketoglutarate used primarily in metabolic and epigenetic research.[1][2] Unlike its parent
compound, its lipophilic octyl tail drastically alters its environmental fate and disposal
requirements.

This guide provides a self-validating operational framework for the safe disposal of 5-Octyl-
aKG. It is designed for laboratory personnel to ensure compliance with RCRA (Resource
Conservation and Recovery Act) standards and to prevent aquatic toxicity caused by the
hydrolysis byproduct, 1-octanol.

Part 1: Chemical Profile & Hazard Identification

Understanding the "Why" behind the protocol.

The primary disposal risk of 5-Octyl-aKG is not acute lethality, but hydrolytic instability and
aguatic toxicity.
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Operational Implication

Chemical Structure

Octyl ester of ngcontent-ng-
€c176312016="" _nghost-ng-
c3009799073="" class="inline

ng-star-inserted">

-ketoglutarate

Contains an ester bond

susceptible to hydrolysis.[1]

Physical State

Colorless to yellow oil (or low-

melting solid)

Viscous; requires solvent
rinsing for complete container

emptying.[1]

Hydrolysis Products

-Ketoglutarate + 1-Octanol

Critical: 1-Octanol is an eye
irritant and toxic to aquatic life.

[1] Do not drain dispose.

>110°C (Pure) / <60°C

If dissolved in Ethanol/DMSO,

Flash Point treat as Ignitable Waste
(Solvated)
(D001).[1]
- ) Lipophilic; will bioaccumulate if
Solubility DMSO, Ethanol, Qils

released into waterways.[1]

The Hydrolysis Risk (Causality)

Upon contact with water or humid air, 5-Octyl-aKG degrades.[1] The release of the octyl chain

as 1-octanol creates a secondary hazard. While aKG is metabolically harmless, 1-octanol is a

surfactant that damages gill membranes in aquatic organisms. Therefore, drain disposal is

strictly prohibited, even if the compound is diluted.

Part 2: Waste Segregation Strategy

Effective disposal begins at the bench. Use this Decision Logic to categorize your waste stream

immediately after use.

The "Double-Check" Segregation Protocol

Before placing waste in a drum, verify these two factors to prevent dangerous cross-reactions:
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e Halogen Check: Is the 5-Octyl-aKG dissolved in Chloroform or Dichloromethane?
o Yes: Segregate into Halogenated Organic Waste.
o No (DMSO/Ethanol/Pure): Segregate into Non-Halogenated Organic Waste.
o Oxidizer Check: Is the waste mixed with strong oxidizers (e.g., Peroxides, Nitric Acid)?
o Yes:STOP. Do not mix with general organic waste. Contact EHS for a separate pickup.

o No: Proceed to standard organic waste streams.

Part 3: Disposal Workflows (Visualized)

The following diagram illustrates the decision matrix for disposing of 5-Octyl-aKG in various
experimental states.
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Figure 1: Decision tree for segregating 5-Octyl-aKG waste streams based on physical state and
solvent composition.

Part 4: Detailed Experimental Protocols
Scenario A: Disposal of Liquid Waste (Stock Solutions)

Context: Expired stock solutions in DMSO or Ethanol, or leftover reaction media.

o Container Selection: Use a High-Density Polyethylene (HDPE) or Glass carboy. Avoid metal
containers if the solution is acidic, as hydrolysis of the ester can accelerate metal corrosion.
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e Labeling: Apply a hazardous waste label.
o Constituents: "Non-Halogenated Organic Solvents, 5-Octyl-alpha-ketoglutarate."[1]
o Hazard Checkboxes: Check "Irritant” and "Flammable” (if in Ethanol).

o Transfer: Pour liquid into the carboy using a funnel to prevent drips.

» Rinsing: Rinse the original vial with a small volume of ethanol/acetone and add the rinsate to
the same waste carboy.

o Why? This renders the original container "RCRA Empty" (see Regulatory Compliance).

Scenario B: Disposal of Solid Waste (Contaminated
Debris)

Context: Pipette tips, Eppendorf tubes, and gloves contaminated with the oil.

o Containment: Use a clear, 4-mil polyethylene waste bag designated for solid hazardous
waste.

e Segregation: Do not mix with "Sharps" (needles/glass) unless the bag is specifically rated for
sharps.

o Sealing: When the bag is full, twist and tape the neck (Gooseneck seal) to prevent volatile
emissions from residual solvents.

e Secondary Containment: Place the sealed bag into a rigid secondary container (bucket/box)
labeled "Solid Hazardous Waste Debris."

Scenario C: Spill Management (Emergency Protocol)

Context: Accidental spill of pure 5-Octyl-aKG oil on the benchtop.
Protocol: The "SWIMS" Method

o Stop the leak: Upright the bottle if safe to do so.
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Warn others: Notify nearby personnel.

Isolate the area: Mark the zone.

Minimize exposure: Don PPE (Nitrile gloves, safety goggles, lab coat). Note: 5-Octyl-aKG

penetrates latex; use Nitrile.[1]

Standard Cleanup:

o Cover the oil with an inert absorbent (Vermiculite or absorbent pads).

o Do not use water initially (prevents spreading and hydrolysis).

o Scoop absorbent into a hazardous waste bag (Stream C).

o Clean the surface with soap and water after bulk removal to emulsify residual oil.

Part 5: Regulatory Compliance (RCRA)[1]

While 5-Octyl-aKG is not explicitly "P-listed" or "U-listed" by the EPA, it is regulated under the
"Cradle-to-Grave" principle.[1]

Waste Classification Codes

When filling out your waste manifest, apply the following codes based on the mixture:
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Waste Characteristic

Code

Applicability

Ignitability

D001

Apply if dissolved in Ethanol,
Acetone, or solvents with Flash
Point <60°C.

Toxicity (General)

None

Pure 5-Octyl-aKG does not
typically trigger a TCLP toxicity
code, but must be managed as
"Non-Regulated Chemical

Waste" requiring incineration.

[1]

Halogenated

F002

Apply only if mixed with spent
halogenated solvents (e.g.,
DCM).[1]

The "RCRA Empty" Standard

A container that held 5-Octyl-aKG is considered empty and safe for standard trash only if:

« All wastes have been removed using standard practices (pouring/pumping).

e No more than 2.5 centimeters (1 inch) of residue remains on the bottom.

o Best Practice: Triple rinse with a solvent (ethanol) and dispose of the rinsate as hazardous

waste before discarding the bottle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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